3-[3-(4-fluorophenyl)-1-methyl-1H-pyrazol-4-yl]propanoic acid

Specification

• CAS No.: 1215981-64-8
• Molecular Formula: C13H13FN2O2
• Molecular Weight: 248.25 g/mol
• IUPAC Name: 3-[3-(4-fluorophenyl)-1-methylpyrazol-4-yl]propanoic acid
• Standard InChI: InChI=1S/C13H13FN2O2/c1-16-8-10(4-7-12(17)18)13(15-16)9-2-5-11(14)6-3-9/h2-3,5-6,8H,4,7H2,1H3,(H,17,18)
• Standard InChI Key: VBHRQBGPQYDHGP-UHFFFAOYSA-N
• SMILES: CN1C=C(C(=N1)C2=CC=C(C=C2)F)CCC(=O)O
• Canonical SMILES: CN1C=C(C(=N1)C2=CC=C(C=C2)F)CCC(=O)O

Introduction

3-[3-(4-Fluorophenyl)-1-methyl-1H-pyrazol-4-yl]propanoic acid is a synthetic organic compound that has garnered attention in various fields of research due to its unique structural features and potential applications. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and chemical properties.

Synthesis and Availability

3-[3-(4-Fluorophenyl)-1-methyl-1H-pyrazol-4-yl]propanoic acid can be synthesized through various organic chemistry methods, often involving the coupling of pyrazole derivatives with fluorophenyl groups followed by the introduction of the propanoic acid moiety. It is commercially available from suppliers such as VWR, where it is marketed for research purposes.

Biological and Chemical Applications

Pyrazole derivatives, including 3-[3-(4-fluorophenyl)-1-methyl-1H-pyrazol-4-yl]propanoic acid, are explored for their potential biological activities, such as anti-inflammatory, antimicrobial, and anticancer properties. The presence of a fluorophenyl group may enhance its lipophilicity, which could influence its bioavailability and interaction with biological targets.

Safety and Handling

• Hazard Classification: Classified as an irritant.

• Handling Precautions: Requires proper handling to avoid skin and eye irritation. It is recommended to use protective equipment when handling this compound.